![molecular formula C17H26N2O7S B3942524 1-(3-methoxybenzyl)-4-(propylsulfonyl)piperazine oxalate](/img/structure/B3942524.png)
1-(3-methoxybenzyl)-4-(propylsulfonyl)piperazine oxalate
Overview
Description
1-(3-methoxybenzyl)-4-(propylsulfonyl)piperazine oxalate, also known as PMS, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. PMS is a piperazine derivative that has been shown to exhibit a range of biological effects, including anticonvulsant, anxiolytic, and antidepressant properties. In
Mechanism of Action
The exact mechanism of action of 1-(3-methoxybenzyl)-4-(propylsulfonyl)piperazine oxalate is not fully understood, but it is believed to act on the GABAergic system, which is involved in the regulation of neurotransmitters in the brain. This compound has been shown to increase the activity of GABA receptors, which may contribute to its anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects
In addition to its effects on the GABAergic system, this compound has been shown to affect other biochemical and physiological processes in the body. For example, it has been shown to reduce oxidative stress and inflammation in animal models, suggesting that it may have potential applications in the treatment of diseases associated with these processes.
Advantages and Limitations for Lab Experiments
One advantage of 1-(3-methoxybenzyl)-4-(propylsulfonyl)piperazine oxalate is that it is relatively easy to synthesize and purify, making it a useful compound for laboratory experiments. However, one limitation is that its effects may vary depending on the species and strain of animal used, as well as the dose and route of administration.
Future Directions
There are several future directions for research on 1-(3-methoxybenzyl)-4-(propylsulfonyl)piperazine oxalate. One area of interest is its potential as a treatment for epilepsy, anxiety, and depression in humans. Additionally, further studies are needed to fully understand its mechanism of action and its effects on other biochemical and physiological processes in the body. Finally, there is potential for the development of new derivatives of this compound with improved therapeutic properties.
In conclusion, this compound is a promising compound that has potential applications in the treatment of a range of diseases and disorders. Its anticonvulsant, anxiolytic, and antidepressant properties make it an interesting target for further research, and its relatively simple synthesis method makes it a useful compound for laboratory experiments. However, further studies are needed to fully understand its mechanism of action and its potential limitations.
Scientific Research Applications
1-(3-methoxybenzyl)-4-(propylsulfonyl)piperazine oxalate has been studied extensively in the context of its potential therapeutic applications. It has been shown to exhibit anticonvulsant properties in animal models, suggesting that it may be useful in the treatment of epilepsy. Additionally, this compound has been shown to have anxiolytic and antidepressant effects in animal models, suggesting that it may be useful in the treatment of anxiety and depression.
properties
IUPAC Name |
1-[(3-methoxyphenyl)methyl]-4-propylsulfonylpiperazine;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O3S.C2H2O4/c1-3-11-21(18,19)17-9-7-16(8-10-17)13-14-5-4-6-15(12-14)20-2;3-1(4)2(5)6/h4-6,12H,3,7-11,13H2,1-2H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVYLFYULGFRMDE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCS(=O)(=O)N1CCN(CC1)CC2=CC(=CC=C2)OC.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O7S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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